![molecular formula C14H11ClF2O2 B1529415 5-(Chloromethyl)-1,3-difluoro-2-(4-methoxyphenoxy)benzene CAS No. 1284680-06-3](/img/structure/B1529415.png)
5-(Chloromethyl)-1,3-difluoro-2-(4-methoxyphenoxy)benzene
Overview
Description
“5-(Chloromethyl)-1,3-difluoro-2-(4-methoxyphenoxy)benzene” is an organic compound. It is a derivative of anisoles, which are organic compounds containing a methoxybenzene .
Synthesis Analysis
The synthesis of such compounds often involves reactions that challenge the norms of synthesis. For instance, benzene rings, which are a part of the compound, are generally regarded as preformed units that are elaborated to build larger molecules .Molecular Structure Analysis
The molecular structure of this compound can be represented by the formula CH3OC6H4CH2Cl .Chemical Reactions Analysis
The compound, being a derivative of benzene, can undergo nucleophilic reactions. An early method of preparing phenol involved the reaction of chlorobenzene with a concentrated sodium hydroxide solution at temperatures above 350 ºC .Physical And Chemical Properties Analysis
The physical and chemical properties of such compounds can be confirmed by searching compounds of general interest or leveraging an API connection .Scientific Research Applications
Organic Synthesis
This compound serves as a precursor in organic synthesis, particularly in the formation of complex molecules through benzylic functionalization . The chloromethyl group is highly reactive and can undergo nucleophilic substitution reactions, allowing for the introduction of various functional groups .
Mechanism of Action
Future Directions
properties
IUPAC Name |
5-(chloromethyl)-1,3-difluoro-2-(4-methoxyphenoxy)benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11ClF2O2/c1-18-10-2-4-11(5-3-10)19-14-12(16)6-9(8-15)7-13(14)17/h2-7H,8H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HUNARNQYLQFCIA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)OC2=C(C=C(C=C2F)CCl)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11ClF2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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